Cas no 129604-24-6 (Benzonitrile, 3,4-bis(trifluoromethyl)-)

• Product Name: Benzonitrile, 3,4-bis(trifluoromethyl)-
• CAS No: 129604-24-6
• MF: C₉H₃F₆N
• MW: 239.117243051529
• CID: 1224086
• PubChem ID: 14793271
• Update Time: 2025-04-20

Benzonitrile, 3,4-bis(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 3,4-bis(trifluoromethyl)-
• 3,4-bis(trifluoromethyl)benzonitrile
• 3,4-bistrifluoromethyl-benzonitrile
• SCHEMBL7569957
• 129604-24-6
• 3,4-Bistrifluoromethylbenzonitrile

• Inchi： 1S/C9H3F6N/c10-8(11,12)6-2-1-5(4-16)3-7(6)9(13,14)15/h1-3H
• InChI Key： HCDONZAXEMNERG-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C#N)C=CC=1C(F)(F)F)(F)F

Computed Properties

• Exact Mass: 239.01696807g/mol
• Monoisotopic Mass: 239.01696807g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 23.8Ų